Cas no 2680752-48-9 (tert-butyl N-(6-chloropyridazin-3-yl)-N-cyclohexylcarbamate)

• Product Name: tert-butyl N-(6-chloropyridazin-3-yl)-N-cyclohexylcarbamate
• CAS No: 2680752-48-9
• MF: C₁₅H₂₂ClN₃O₂
• MW: 311.807082653046
• CID: 5634078
• PubChem ID: 165923122
• Update Time: 2025-05-23

tert-butyl N-(6-chloropyridazin-3-yl)-N-cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680752-48-9
• tert-butyl N-(6-chloropyridazin-3-yl)-N-cyclohexylcarbamate
• EN300-28292341

• Inchi： 1S/C15H22ClN3O2/c1-15(2,3)21-14(20)19(11-7-5-4-6-8-11)13-10-9-12(16)17-18-13/h9-11H,4-8H2,1-3H3
• InChI Key： REVRBXNHVQTDQO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N(C(=O)OC(C)(C)C)C1CCCCC1

Computed Properties

• Exact Mass: 311.1400546g/mol
• Monoisotopic Mass: 311.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.3Ų

Additional information on tert-butyl N-(6-chloropyridazin-3-yl)-N-cyclohexylcarbamate

Introduction to Tert-butyl N-(6-chloropyridazin-3-yl)-N-cyclohexylcarbamate (CAS No. 2680752-48-9)

Tert-butyl N-(6-chloropyridazin-3-yl)-N-cyclohexylcarbamate, with the CAS number 2680752-48-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural composition of this molecule, featuring a tert-butyl group and a cyclohexyl moiety, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration in medicinal chemistry.

The presence of a 6-chloropyridazin-3-yl substituent in the molecular structure is particularly noteworthy, as it introduces a region of high electrophilicity and reactivity. Pyridazine derivatives are known for their involvement in various biological pathways, and the chloro substitution enhances the compound's ability to interact with biological targets. This feature makes Tert-butyl N-(6-chloropyridazin-3-yl)-N-cyclohexylcarbamate a promising scaffold for the development of novel drugs targeting specific diseases.

In recent years, there has been a growing interest in the synthesis and characterization of carbamate-based compounds due to their potential as pharmacological agents. The combination of the tert-butyl and cyclohexyl groups not only stabilizes the molecule but also influences its solubility and bioavailability, which are critical factors in drug design. The carbamate functional group itself is known for its ability to form hydrogen bonds, which can enhance binding affinity to biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. Tert-butyl N-(6-chloropyridazin-3-yl)-N-cyclohexylcarbamate exemplifies this principle, as its unique structure allows for modifications that can be tailored to specific therapeutic needs. For instance, the chloropyridazine moiety can be further functionalized to introduce additional pharmacophores or to optimize pharmacokinetic properties.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions between carbamic acid derivatives and appropriate precursors. The tert-butyl group is typically introduced via reaction with isobutylene or other suitable electrophiles, while the cyclohexyl moiety can be incorporated through Grignard reactions or other organometallic transformations. The chlorination step, which introduces the 6-chloro substituent, is often carried out using chlorinating agents such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂).

One of the key challenges in working with such compounds is ensuring high purity and yield during synthesis. Impurities can significantly affect the biological activity and safety profile of a drug candidate, making rigorous purification techniques essential. Chromatographic methods such as column chromatography and high-performance liquid chromatography (HPLC) are commonly employed to isolate Tert-butyl N-(6-chloropyridazin-3-yl)-N-cyclohexylcarbamate from reaction mixtures.

Evaluation of the compound's biological activity is another critical aspect of its development. In vitro assays are typically performed to assess interactions with target enzymes or receptors. These studies can provide insights into potential therapeutic effects and help identify any adverse interactions. Additionally, in vivo studies may be conducted to evaluate efficacy and safety in animal models, providing a more comprehensive understanding of the compound's pharmacological profile.

The integration of computational methods into drug discovery has also played a significant role in the study of Tert-butyl N-(6-chloropyridazin-3-yl)-N-cyclohexylcarbamate. Molecular modeling techniques can predict how the compound interacts with biological targets at the atomic level, helping researchers design more effective derivatives. These computational approaches complement traditional experimental methods by providing rapid screening capabilities and insights into binding mechanisms.

Recent advancements in synthetic methodologies have enabled more efficient production of complex molecules like Tert-butyl N-(6-chloropyridazin-3-yl)-N-cyclohexylcarbamate. Continuous flow chemistry, for example, offers advantages such as improved reaction control and scalability, which can enhance both yield and purity. Such innovations are crucial for bringing new drugs to market more quickly and cost-effectively.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic agents. Compounds like Tert-butyl N-(6-chloropyridazin-3-yl)-N-cyclohexylcarbamate represent promising leads that could lead to breakthrough treatments for various diseases. As our understanding of biological systems grows, so does our ability to design molecules that precisely target specific pathways.

In conclusion, Tert-butyl N-(6-chloropyridazin-3-yl)-N-cyclohexylcarbamate (CAS No. 2680752-48-9) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for drug development, while ongoing research continues to uncover new ways to leverage its properties for therapeutic benefit. As synthetic chemistry advances and our understanding of biology deepens, compounds like this will play an increasingly important role in shaping the future of medicine.